Cas no 662167-20-6 (8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)-)

• Product Name: 8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)-
• CAS No: 662167-20-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 396657
• PubChem ID: 2600
• Update Time: 2025-04-19

8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)- Chemical and Physical Properties

Names and Identifiers

• 8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)-
• 5-(2-hydroxyethylamino)-7-methyliminoisoquinolin-8-one
• CHEMBL525254
• 5-((2-Hydroxyethyl)imino)-7-(methylamino)isoquinolin-8(5H)-one
• NSC-731588
• Caulibugulone F
• DTXSID90274379
• NSC731588
• 662167-20-6

• Inchi： 1S/C12H13N3O2/c1-13-11-6-10(15-4-5-16)8-2-3-14-7-9(8)12(11)17/h2-3,6-7,15-16H,4-5H2,1H3/b13-11+
• InChI Key： WLSYCPCYTGRLHZ-ACCUITESSA-N
• SMILES： O=C1/C(/C=C(C2C=CN=CC=21)NCCO)=N/C

Computed Properties

• Exact Mass: 231.10089
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quinonimines O-quinonimines